Cas no 2377608-58-5 ((4-BOC-Amino)-2,3-difluorophenylboronic acid)

• Product Name: (4-BOC-Amino)-2,3-difluorophenylboronic acid
• CAS No: 2377608-58-5
• MF: C₁₁H₁₄BF₂NO₄
• MW: 273.04097032547
• CID: 5523866
• Update Time: 2025-08-05

(4-BOC-Amino)-2,3-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-BOC-Amino)-2,3-difluorophenylboronic acid

• Inchi： 1S/C11H14BF2NO4/c1-11(2,3)19-10(16)15-7-5-4-6(12(17)18)8(13)9(7)14/h4-5,17-18H,1-3H3,(H,15,16)
• InChI Key： HGDZUXSJHQNHHO-UHFFFAOYSA-N
• SMILES： N(C1C=CC(B(O)O)=C(F)C=1F)C(=O)OC(C)(C)C

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 7.35±0.58(Predicted)

Additional information on (4-BOC-Amino)-2,3-difluorophenylboronic acid

Introduction to (4-BOC-Amino)-2,3-difluorophenylboronic Acid (CAS No. 2377608-58-5)

(4-BOC-Amino)-2,3-difluorophenylboronic acid (CAS No. 2377608-58-5) is a versatile and important compound in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a boronic acid moiety, a BOC-protected amino group, and two fluorine atoms. These features make it an attractive building block for the synthesis of various bioactive molecules and pharmaceuticals.

The boronic acid functionality in (4-BOC-Amino)-2,3-difluorophenylboronic acid is particularly noteworthy due to its reactivity and ability to form stable complexes with various functional groups. This property has been extensively utilized in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of complex organic molecules, including those with biological activity. The presence of the BOC (tert-butoxycarbonyl) protecting group on the amino moiety ensures that the amine remains unreactive during synthetic manipulations, allowing for precise control over the chemical transformations.

The introduction of fluorine atoms into the molecular structure of (4-BOC-Amino)-2,3-difluorophenylboronic acid significantly enhances its physicochemical properties. Fluorine atoms are known to influence the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable for optimizing drug candidates. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts.

In the context of drug discovery, (4-BOC-Amino)-2,3-difluorophenylboronic acid has found applications in the development of novel therapeutics targeting various diseases. For instance, it has been used as a key intermediate in the synthesis of inhibitors for kinases and other protein targets involved in cancer and inflammatory diseases. The ability to fine-tune the structure through strategic modifications has allowed researchers to optimize the potency and selectivity of these inhibitors.

One notable example of its application is in the development of BTK (Bruton's tyrosine kinase) inhibitors. BTK is a key enzyme in the B-cell receptor signaling pathway and is a validated target for treating B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). Compounds derived from (4-BOC-Amino)-2,3-difluorophenylboronic acid have shown promising results in preclinical studies, demonstrating potent inhibition of BTK activity and significant anti-tumor effects.

Beyond its use in small molecule drug discovery, (4-BOC-Amino)-2,3-difluorophenylboronic acid has also been explored for its potential in conjugate chemistry. The boronic acid group can be used to form stable linkages with carbohydrates, peptides, and other biomolecules through boronate ester formation. This property has been leveraged to create targeted drug delivery systems and bioconjugates with enhanced therapeutic efficacy.

In summary, (4-BOC-Amino)-2,3-difluorophenylboronic acid (CAS No. 2377608-58-5) is a highly valuable compound in modern medicinal chemistry. Its unique combination of functional groups provides a robust platform for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new opportunities for its use in drug discovery and development, underscoring its importance as a key intermediate in the pursuit of innovative therapeutics.